Cas no 5467-06-1 (Benzamide,N,N'-(4-methyl-1,2-phenylene)bis-)

• Product name: Benzamide,N,N'-(4-methyl-1,2-phenylene)bis-
• CAS No: 5467-06-1
• MF: C₂₁H₁₈N₂O₂
• MW: 330.37982
• CID: 380920
• PubChem ID: 231864

Benzamide,N,N'-(4-methyl-1,2-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N,N'-(4-methyl-1,2-phenylene)bis-
• AC1Q5O64; N,N'-Dibenzoyl-3,4-toluylendiamin; NSC28632; AKOS003877232; N,N'-(4-Methyl-O-phenylene)dibenzamide; AC1L5MM2; 3.4-Bis-benzamino-toluol; n,n'-(4-methylbenzene-1,2-diyl)dibenzamide; N,N'-(4-methyl-o-phenylene)-bis-benzamide; AR-1K0451; N,N'-(4-Methyl-o-phenylen)-bis-benzamid; N.N'-Dibenzoyl-asymm.-o-toluylendiamin; 3,4-Dibenzoylamino-toluol;
• N,N'-(4-Methyl-O-phenylene)dibenzamide
• n,n'-(4-methylbenzene-1,2-diyl)dibenzamide
• ZUURWCDQROSXFW-UHFFFAOYSA-N
• DTXSID00282900
• SCHEMBL16317646
• AKOS003877232
• 5467-06-1
• NSC-28632
• NSC28632
• N-[2-(Benzoylamino)-5-methylphenyl]benzamide #

• Inchi： InChI=1S/C21H18N2O2/c1-15-12-13-18(22-20(24)16-8-4-2-5-9-16)19(14-15)23-21(25)17-10-6-3-7-11-17/h2-14H,1H3,(H,22,24)(H,23,25)
• InChI Key： ZUURWCDQROSXFW-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)NC(=O)C2=CC=CC=C2)NC(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 330.13694
• Monoisotopic Mass: 330.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2